Cas no 4316-97-6 (4,6-Dichloro-5-methylpyrimidine)

• Product Name: 4,6-Dichloro-5-methylpyrimidine
• CAS No: 4316-97-6
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD01646112
• CID: 44932
• PubChem ID: 24881584
• Update Time: 2025-06-25

4,6-Dichloro-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-methylpyrimidine
• 4,6-Dichloro-5-methyl-pyrimidine
• 4,6-Dichloro-5-methylpyrimidine,4,6-Dichloro-5-methylpyrimidine
• 4-Chloro-6-methoxy-5-methyl-pyrimidine
• Pyrimidine, 4,6-dichloro-5-methyl-
• PubChem13429
• KSC490S5P
• NUEYDUKUIXVKNB-UHFFFAOYSA-N
• 4,6-dichloro-5-methyl pyrimidine
• STL352592
• BBL025776
• SBB087663
• CD0119
• 4,6-Dichloro-5-methyl-1,3-diazine
• TRA0033589
• RP02276
• HP21371
• 4,6-Dichloro-5-methy
• HC210419
• EN00286
• Q-102309
• AC-2391
• AC-907/34115055
• EN300-72842
• Z1140399216
• FT-0630024
• SB57272
• DTXSID80355989
• 4316-97-6
• MFCD01646112
• 4,6-Dichloro-5-methylpyrimidine, 97%
• D4091
• PS-6046
• CS-W002807
• SCHEMBL83401
• AKOS002303993
• AM20100135
• 4,6-Dichloro-5-methyl-2-pyrimidine
• DB-012515
• J929QW2Q3K
• DTXCID20307048

• MDL： MFCD01646112
• Inchi： 1S/C5H4Cl2N2/c1-3-4(6)8-2-9-5(3)7/h2H,1H3
• InChI Key： NUEYDUKUIXVKNB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C
• BRN： 121284

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Solid
• Density: 1.404
• Melting Point: 56-60 °C (lit.)
• Boiling Point: 235.4°Cat760mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.551
• PSA: 25.78000
• LogP: 2.09180
• Solubility: Not determined

4,6-Dichloro-5-methylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on 4,6-Dichloro-5-methylpyrimidine

4,6-Dichloro-5-methylpyrimidine: A Comprehensive Overview

4,6-Dichloro-5-methylpyrimidine, also known by its CAS number 4316-97-6, is a heterocyclic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, a class of aromatic six-membered rings with two nitrogen atoms at positions 1 and 3. The presence of chlorine atoms at positions 4 and 6, along with a methyl group at position 5, imparts unique chemical properties to this molecule.

The structure of 4,6-Dichloro-5-methylpyrimidine makes it a versatile building block in organic synthesis. Its ability to undergo various substitution reactions has made it valuable in the development of bioactive compounds. Recent studies have highlighted its potential as an intermediate in the synthesis of antiviral agents and anticancer drugs. For instance, researchers have explored its role in the creation of nucleoside analogs, which are critical components in antiretroviral therapy.

In terms of physical properties, 4,6-Dichloro-5-methylpyrimidine is typically a white crystalline solid with a melting point of approximately 200°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various synthetic protocols. The compound's stability under standard laboratory conditions is another advantageous feature, making it suitable for large-scale synthesis.

The synthesis of 4,6-Dichloro-5-methylpyrimidine can be achieved through several methods. One common approach involves the cyclization of amines with carbonyl compounds under acidic or basic conditions. Recent advancements have focused on optimizing these reactions to improve yield and purity. For example, microwave-assisted synthesis has been employed to accelerate the reaction process while maintaining high product quality.

Beyond its role as a synthetic intermediate, 4,6-Dichloro-5-methylpyrimidine has shown promise in biological studies. Preclinical research indicates that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting potential applications in oncology. Additionally, its ability to inhibit key enzymes involved in viral replication has positioned it as a candidate for antiviral drug development.

In conclusion, 4,6-Dichloro-5-methylpyrimidine, CAS number 4316-97-6, stands out as a significant compound in modern chemical research. Its unique structure, versatile reactivity, and promising biological activities make it a valuable asset in the pursuit of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in the scientific community is expected to grow further.